[1-(2,1,3-benzoxadiazol-4-ylmethyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone

• IUPAC Name: [1-(2,1,3-benzoxadiazol-4-ylmethyl)piperidin-3-yl]-(2,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C21H23N3O4/c1-26-16-8-9-17(19(11-16)27-2)21(25)15-6-4-10-24(13-15)12-14-5-3-7-18-20(14)23-28-22-18/h3,5,7-9,11,15H,4,6,10,12-13H2,1-2H3
• InChI Key: FGJUABHKZBWWGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2CCCN(C2)CC3=CC=CC4=NON=C43)OC
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

[1-(2,1,3-benzoxadiazol-4-ylmethyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone, commonly known as BDP, is a chemical compound that has gained significant attention in the field of scientific research. BDP is a potent inhibitor of the enzyme phosphodiesterase 10A (PDE10A), which plays a crucial role in regulating intracellular signaling pathways. The unique chemical structure of BDP makes it an attractive candidate for developing new drugs for the treatment of various neurological disorders.

Mechanism of Action

The primary mechanism of action of BDP is the inhibition of [1-(2,1,3-benzoxadiazol-4-ylmethyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone, which is highly expressed in the striatum, a brain region that plays a critical role in motor control and cognition. This compound hydrolyzes cAMP and cGMP, which are important second messengers that regulate intracellular signaling pathways. Inhibition of this compound by BDP leads to increased levels of cAMP and cGMP, which in turn activate downstream signaling pathways that improve cognitive function and motor control.
Biochemical and Physiological Effects:
BDP has been shown to have a range of biochemical and physiological effects, including improved cognitive function, enhanced motor control, and increased neuronal plasticity. BDP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in neuronal survival and growth.

Advantages and Limitations for Lab Experiments

One of the primary advantages of BDP is its high selectivity for [1-(2,1,3-benzoxadiazol-4-ylmethyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone, which makes it an attractive candidate for developing new drugs with minimal off-target effects. BDP has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one of the limitations of BDP is its relatively low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for research on BDP. One area of interest is the development of new drugs that target [1-(2,1,3-benzoxadiazol-4-ylmethyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone using BDP as a lead compound. Another area of interest is the investigation of the role of BDP in other neurological disorders, such as Alzheimer's disease and multiple sclerosis. Additionally, further studies are needed to elucidate the precise mechanisms underlying the biochemical and physiological effects of BDP.

Synthesis Methods

The synthesis of BDP involves a multi-step process that starts with the preparation of 2,4-dimethoxybenzaldehyde. This intermediate is then reacted with 2-aminobenzoxazole to form the benzoxadiazole ring. The resulting compound is then coupled with piperidine and subsequently reacted with 2,4-dimethoxyphenylmagnesium bromide to form the final product, BDP. The synthesis of BDP has been optimized to yield high purity and high yields.

Scientific Research Applications

BDP has been extensively studied for its potential therapeutic applications in various neurological disorders, including schizophrenia, Huntington's disease, and Parkinson's disease. The inhibition of [1-(2,1,3-benzoxadiazol-4-ylmethyl)-3-piperidinyl](2,4-dimethoxyphenyl)methanone by BDP has been shown to increase the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) in the brain, leading to improved cognitive function and motor control.